Cas no 2167491-77-0 (2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine)

• Product Name: 2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine
• CAS No: 2167491-77-0
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 6055847
• PubChem ID: 165539621
• Update Time: 2025-06-08

2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine
• 2-{[(5-methylpyridin-3-yl)sulfanyl]methyl}-1,4,5,6-tetrahydropyrimidine
• EN300-1478365
• 2167491-77-0

• Inchi： 1S/C11H15N3S/c1-9-5-10(7-12-6-9)15-8-11-13-3-2-4-14-11/h5-7H,2-4,8H2,1H3,(H,13,14)
• InChI Key： CFJHBWFRMHSYPJ-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C)C=1)CC1=NCCCN1

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine

Introduction to 2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine (CAS No. 2167491-77-0)

2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2167491-77-0, belongs to the tetrahydropyrimidine class of heterocyclic molecules, which are widely recognized for their role in medicinal chemistry. The presence of a sulfanyl group and a methylpyridine moiety in its structure contributes to its potential biological activity, making it a promising candidate for further research and development.

The tetrahydropyrimidine core is a common scaffold in many bioactive molecules, exhibiting versatility in drug design. Its stability and reactivity make it an ideal platform for modifications that can enhance pharmacological properties. In particular, the 5-methylpyridin-3-yl substituent introduces a nitrogen-rich aromatic ring that can interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. Studies have shown that the sulfanyl group in 2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine can serve as a key pharmacophore, facilitating interactions with specific protein targets. This has opened up new avenues for the development of small-molecule drugs targeting neurological disorders, inflammatory diseases, and other metabolic conditions.

One of the most compelling aspects of this compound is its potential application in the treatment of cancer. Preclinical studies have demonstrated that tetrahydropyrimidine derivatives can modulate key signaling pathways involved in tumor growth and survival. The methylpyridine moiety, in particular, has been identified as a critical component for enhancing drug potency and selectivity. By optimizing this structural feature, researchers aim to develop more effective anticancer agents with improved pharmacokinetic profiles.

The synthesis of 2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine presents unique challenges due to the complexity of its molecular framework. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the desired scaffolds. These advancements have not only improved the efficiency of synthesis but also opened up new possibilities for structural diversification.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of tetrahydropyrimidine derivatives make them suitable candidates for use in organic electronics and optoelectronic devices. Researchers are exploring their potential as components in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced materials. The presence of conjugated systems within its structure allows for efficient charge transport, which is essential for these applications.

The regulatory landscape for pharmaceutical compounds like 2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that these compounds are produced under controlled conditions to maintain quality and safety. As research continues to uncover new therapeutic applications, it is expected that regulatory bodies will continue to refine their guidelines to accommodate emerging technologies and methodologies.

The future prospects for this compound are bright, with ongoing research focusing on expanding its therapeutic index and improving its pharmacological properties. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical reality. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to accelerate the development of novel treatments based on tetrahydropyrimidine derivatives.

In conclusion,2-{(5-methylpyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine (CAS No. 2167491-77-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts targeting various diseases. As research progresses，this compound is poised to play a crucial role in the development of next-generation therapeutics with broad therapeutic implications.